Cas no 381188-06-3 (2-Oxa-8-azaspiro[5.5]undecane-1,3,9-trione)

• Product Name: 2-Oxa-8-azaspiro[5.5]undecane-1,3,9-trione
• CAS No: 381188-06-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 831927
• Update Time: 2026-04-29

2-Oxa-8-azaspiro[5.5]undecane-1,3,9-trione Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-8-azaspiro[5.5]undecane-1,3,9-trione
• 2-Oxa-8-azaspiro[5.5]undecan-1,3,9-trion

• Inchi： InChI=1S/C9H11NO4/c11-6-1-3-9(5-10-6)4-2-7(12)14-8(9)13/h1-5H2,(H,10,11)
• InChI Key： XYCOUCQJCUJCKZ-UHFFFAOYSA-N
• SMILES： O=C1OC(=O)C2(CC1)CNC(CC2)=O

Computed Properties

• Exact Mass: 197.06883
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 72.47